Cas no 847606-82-0 (Urea, N-[4-chloro-3-(trifluoromethyl)phenyl]-N'-[(3-nitrophenyl)methyl]-)
![Urea, N-[4-chloro-3-(trifluoromethyl)phenyl]-N'-[(3-nitrophenyl)methyl]- structure](https://www.kuujia.com/scimg/cas/847606-82-0x500.png)
847606-82-0 structure
Product name:Urea, N-[4-chloro-3-(trifluoromethyl)phenyl]-N'-[(3-nitrophenyl)methyl]-
Urea, N-[4-chloro-3-(trifluoromethyl)phenyl]-N'-[(3-nitrophenyl)methyl]- Chemical and Physical Properties
Names and Identifiers
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- Urea, N-[4-chloro-3-(trifluoromethyl)phenyl]-N'-[(3-nitrophenyl)methyl]-
- DTXSID401158038
- 847606-82-0
- SCHEMBL4583629
- N-[4-Chloro-3-(trifluoromethyl)phenyl]-Na(2)-[(3-nitrophenyl)methyl]urea
- 1-(4-Chloro-3-trifluoromethyl-phenyl)-3-(3-nitro-benzyl)-urea
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- Inchi: InChI=1S/C15H11ClF3N3O3/c16-13-5-4-10(7-12(13)15(17,18)19)21-14(23)20-8-9-2-1-3-11(6-9)22(24)25/h1-7H,8H2,(H2,20,21,23)
- InChI Key: YXAKOFRWYJGBBJ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 373.0441034Da
- Monoisotopic Mass: 373.0441034Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 487
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 87Ų
Urea, N-[4-chloro-3-(trifluoromethyl)phenyl]-N'-[(3-nitrophenyl)methyl]- Related Literature
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David L. Bryce Phys. Chem. Chem. Phys., 2006,8, 3379-3382
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Shilong Wang,Yuanyuan Zhang,Guixin Liu,Hui Xu,Lijuan Song,Jinchun Chen,Jiazhu Li,Zhen Zhang Org. Chem. Front., 2021,8, 599-604
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3. Stabilization and compressive strain effect of AuCu core on Pt shell for oxygen reduction reaction†Jinhua Yang,Xiaojun Chen,Xianfeng Yang,Jackie Y. Ying Energy Environ. Sci., 2012,5, 8976-8981
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Bhavin Siritanaratkul,Clare F. Megarity,Thomas G. Roberts,Thomas O. M. Samuels,Martin Winkler,Jamie H. Warner,Thomas Happe,Fraser A. Armstrong Chem. Sci., 2017,8, 4579-4586
847606-82-0 (Urea, N-[4-chloro-3-(trifluoromethyl)phenyl]-N'-[(3-nitrophenyl)methyl]-) Related Products
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